3-{[1-(5-fluoropyridine-3-carbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one

• IUPAC Name: 3-[[1-(5-fluoropyridine-3-carbonyl)piperidin-4-yl]methyl]-7-methoxyquinazolin-4-one
• InChI: InChI=1S/C21H21FN4O3/c1-29-17-2-3-18-19(9-17)24-13-26(21(18)28)12-14-4-6-25(7-5-14)20(27)15-8-16(22)11-23-10-15/h2-3,8-11,13-14H,4-7,12H2,1H3
• InChI Key: RAANWISKAQPHNF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)N(C=N2)CC3CCN(CC3)C(=O)C4=CC(=CN=C4)F
• Molecular Formula: C21H21FN4O3
• Molecular Weight: 396.4 g/mol
• CAS No.: 2549065-78-1

Description

The compound is a complex organic molecule that contains several functional groups, including a fluoropyridine, a piperidine, and a dihydroquinazolinone. These groups are common in many pharmaceuticals and other biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the fluoropyridine could be introduced using methods described in the literature for the synthesis of fluorinated pyridines. The piperidine ring could be formed using well-established methods for the synthesis of piperidine derivatives.

Molecular Structure Analysis

The exact molecular structure of this compound would depend on the specific arrangement of its atoms and the configuration of its stereo-centers. Techniques such as NMR spectroscopy and X-ray crystallography can be used to determine the structure of complex organic molecules.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the fluoropyridine group might undergo nucleophilic aromatic substitution reactions, while the piperidine could act as a base or nucleophile.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, solubility, and stability could be determined experimentally. Some properties might be predicted based on the compound’s structure.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs work by binding to a specific protein in the body and altering its function.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These factors are typically assessed through a combination of experimental studies and computational predictions.

Future Directions

Future research could explore the synthesis of this compound, its properties, and potential uses. For example, it could be tested for biological activity against various targets to assess its potential as a drug.